79-35-6

1,1-Dichloro-2,2-difluoroethylene

In Stock

• CAS RN:
• 79-35-6

• Formula:
• C2Cl2F2

• InChI:
• InChI=1S/C2Cl2F2/c3-1(4)2(5)6

• InChIKey:
• QDGONURINHVBEW-UHFFFAOYSA-N

• 1,1-Dichloro-2,2-difluoroethylene, also known as 1,1-Dichloro-2,2-difluoroethylene, is a useful research compound. Its molecular formula is C2Cl2F2 and its molecular weight is 132.92 g/mol. The purity is usually 95%.

2,3-Dioxabicyclo[2.2.1]heptane

• CAS RN:
• 279-35-6

• Formula:
• C5H8O2

• InChI:
• InChI=1S/C5H8O2/c1-2-5-3-4(1)6-7-5/h4-5H,1-3H2

• InChIKey:
• RNFXAEBUWFIOQW-UHFFFAOYSA-N

• 2,3-Dioxabicyclo[2.2.1]heptane, also known as 2,3-Dioxabicyclo[2.2.1]heptane, is a useful research compound. Its molecular formula is C5H8O2 and its molecular weight is 100.12 g/mol. The purity is usually 95%.

1-Hydroxy-3,7-dimethoxyxanthone

In Stock

• CAS RN:
• 13379-35-6

• Formula:
• C15H12O5

• InChI:
• InChI=1S/C15H12O5/c1-18-8-3-4-12-10(5-8)15(17)14-11(16)6-9(19-2)7-13(14)20-12/h3-7,16H,1-2H3

• InChIKey:
• FWBPZAVSTQBRKT-UHFFFAOYSA-N

• 1-Hydroxy-3, 7-dimethoxyxanthone, also known as 3, 7-dimethoxy-1-hydroxy-xanthen-9-one, belongs to the class of organic compounds known as xanthones. These are polycyclic aromatic compounds containing a xanthene moiety conjugated to a ketone group at carbon 9. Xanthene is a tricyclic compound made up of two benzene rings linearly fused to each other through a pyran ring. 1-Hydroxy-3, 7-dimethoxyxanthone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1-hydroxy-3, 7-dimethoxyxanthone is primarily located in the membrane (predicted from logP). Outside of the human body, 1-hydroxy-3, 7-dimethoxyxanthone can be found in alcoholic beverages, herbs and spices, and root vegetables. This makes 1-hydroxy-3, 7-dimethoxyxanthone a potential biomarker for the consumption of these food products.

2-Methoxyethyl 1,3,6-trimethyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

In Stock

• CAS RN:
• 306279-35-6

• Formula:
• C17H21N3O6

• InChI:
• InChI=1S/C17H21N3O6/c1-11-14(16(21)26-9-8-25-4)15(19(3)17(22)18(11)2)12-6-5-7-13(10-12)20(23)24/h5-7,10,15H,8-9H2,1-4H3

• InChIKey:
• ZHEODWWCHIFPSA-UHFFFAOYSA-N

• 2-Methoxyethyl 1,3,6-trimethyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C17H21N3O6 and its molecular weight is 363.37. The purity is usually 95%.

N'-(4-chloro-1,3-benzothiazol-2-yl)-4-(dimethylamino)benzohydrazide

In Stock

• CAS RN:
• 851979-35-6

• Formula:
• C16H15ClN4OS

• InChI:
• InChI=1S/C16H15ClN4OS/c1-21(2)11-8-6-10(7-9-11)15(22)19-20-16-18-14-12(17)4-3-5-13(14)23-16/h3-9H,1-2H3,(H,18,20)(H,19,22)

• InChIKey:
• RKCXYSRLFADZBF-UHFFFAOYSA-N

• N'-(4-chloro-1,3-benzothiazol-2-yl)-4-(dimethylamino)benzohydrazide is a useful research compound. Its molecular formula is C16H15ClN4OS and its molecular weight is 346.83. The purity is usually 95%.

2-(4-Benzyloxy-phenyl)-thiazole-4-carboxylic acid ethyl ester

In Stock

• CAS RN:
• 885279-35-6

• Formula:
• C19H17NO3S

• InChI:
• InChI=1S/C19H17NO3S/c1-2-22-19(21)17-13-24-18(20-17)15-8-10-16(11-9-15)23-12-14-6-4-3-5-7-14/h3-11,13H,2,12H2,1H3

• InChIKey:
• QUYPUMOEQHJTTM-UHFFFAOYSA-N

• 2-(4-Benzyloxy-phenyl)-thiazole-4-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C19H17NO3S and its molecular weight is 339.4 g/mol. The purity is usually 95%.

2',4'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898779-35-6

• Formula:
• C19H22O

• InChI:
• InChI=1S/C19H22O/c1-13-5-9-18(16(4)11-13)19(20)10-8-17-7-6-14(2)15(3)12-17/h5-7,9,11-12H,8,10H2,1-4H3

• InChIKey:
• OASWWGYEHVVYAE-UHFFFAOYSA-N

• 2',4'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C19H22O and its molecular weight is 266.4 g/mol. The purity is usually 95%.

6-Bromo-3-(7-ethoxy-2-oxochromen-4-yl)chromen-2-one

In Stock

• CAS RN:
• 869079-35-6

• Formula:
• C20H13BrO5

• InChI:
• InChI=1S/C20H13BrO5/c1-2-24-13-4-5-14-15(10-19(22)25-18(14)9-13)16-8-11-7-12(21)3-6-17(11)26-20(16)23/h3-10H,2H2,1H3

• InChIKey:
• ZIPBGTOEXQTAAF-UHFFFAOYSA-N

• 6-Bromo-3-(7-ethoxy-2-oxochromen-4-yl)chromen-2-one is a useful research compound. Its molecular formula is C20H13BrO5 and its molecular weight is 413.2 g/mol. The purity is usually 95%.

2-amino-N-(3,4-dimethylphenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide

In Stock

• CAS RN:
• 903279-35-6

• Formula:
• C24H20FN3O2

• InChI:
• InChI=1S/C24H20FN3O2/c1-14-6-11-18(13-15(14)2)27-24(30)20-19-5-3-4-12-28(19)22(21(20)26)23(29)16-7-9-17(25)10-8-16/h3-13H,26H2,1-2H3,(H,27,30)

• InChIKey:
• KYBZBYZGGGAICI-UHFFFAOYSA-N

• 2-amino-N-(3,4-dimethylphenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide is a useful research compound. Its molecular formula is C24H20FN3O2 and its molecular weight is 401.441. The purity is usually 95%.

2-Picoline,5-(1-methoxyvinyl)-(6CI)

Usually In Stock

• CAS RN:
• 102879-35-6

• Formula:
• C9H11NO

• InChI:
• InChI=1S/C9H11NO/c1-7-4-5-9(6-10-7)8(2)11-3/h4-6H,2H2,1,3H3

• InChIKey:
• SBHSMWFXPYCCDX-UHFFFAOYSA-N

• 2-Picoline,5-(1-methoxyvinyl)-(6CI), also known as 2-Picoline,5-(1-methoxyvinyl)-(6CI), is a useful research compound. Its molecular formula is C9H11NO and its molecular weight is 149.193. The purity is usually 95%.

Ethyl 2'-cyanobiphenyl-3-carboxylate

In Stock

• CAS RN:
• 131379-35-6

• Formula:
• C16H13NO2

• InChI:
• InChI=1S/C16H13NO2/c1-2-19-16(18)13-8-5-7-12(10-13)15-9-4-3-6-14(15)11-17/h3-10H,2H2,1H3

• InChIKey:
• NRXNJYFEBJWFCD-UHFFFAOYSA-N

• Ethyl 2'-cyanobiphenyl-3-carboxylate, also known as Ethyl 2'-cyanobiphenyl-3-carboxylate, is a useful research compound. Its molecular formula is C16H13NO2 and its molecular weight is 251.28 g/mol. The purity is usually 95%.

tert-butyl (1S,2R)-2-(aminomethyl)cyclopropylcarbamate

Usually In Stock

• CAS RN:
• 445479-35-6

• Formula:
• C9H18N2O2

• InChI:
• InChI=1S/C9H18N2O2/c1-9(2,3)13-8(12)11-7-4-6(7)5-10/h6-7H,4-5,10H2,1-3H3,(H,11,12)/t6-,7+/m1/s1

• InChIKey:
• CYNGHIIXUHRJOA-RQJHMYQMSA-N

• Tert-butyl (1S,2R)-2-(aminomethyl)cyclopropylcarbamate is a useful research compound. Its molecular formula is C9H18N2O2 and its molecular weight is 186.25 g/mol. The purity is usually 95%.

Tert-butyl 7-(hydroxymethyl)-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate

In Stock

• CAS RN:
• 1263179-35-6

• Formula:
• C13H23NO4

• InChI:
• InChI=1S/C13H23NO4/c1-13(2,3)18-12(16)14-6-7-17-11-9(8-15)4-5-10(11)14/h9-11,15H,4-8H2,1-3H3

• InChIKey:
• DQVTVAZLFRCNNH-UHFFFAOYSA-N

• Tert-butyl 7-(hydroxymethyl)-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate is a useful research compound. Its molecular formula is C13H23NO4 and its molecular weight is 257.33. The purity is usually 95%.

2,4,5-Trimethoxybenzenethiol

In Stock

• CAS RN:
• 1501379-35-6

• Formula:
• C9H12O3S

• InChI:
• InChI=1S/C9H12O3S/c1-10-6-4-8(12-3)9(13)5-7(6)11-2/h4-5,13H,1-3H3

• InChIKey:
• QPIAOGSLVKAHOX-UHFFFAOYSA-N

• 2,4,5-Trimethoxybenzenethiol is a useful research compound. Its molecular formula is C9H12O3S and its molecular weight is 200.25. The purity is usually 95%.

(E)-3-(furan-2-yl)-N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)acrylamide

In Stock

• CAS RN:
• 1904579-35-6

• Formula:
• C16H20N4O2

• InChI:
• InChI=1S/C16H20N4O2/c1-12-11-15(19-18-12)20-8-6-13(7-9-20)17-16(21)5-4-14-3-2-10-22-14/h2-5,10-11,13H,6-9H2,1H3,(H,17,21)(H,18,19)/b5-4+

• InChIKey:
• AAUZIIQMDCSGSH-SNAWJCMRSA-N

• (E)-3-(furan-2-yl)-N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)acrylamide is a useful research compound. Its molecular formula is C16H20N4O2 and its molecular weight is 300.362. The purity is usually 95%.

2-({1-[(4-Hydroxyoxan-4-yl)methyl]piperidin-4-yl}methyl)-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one

In Stock

• CAS RN:
• 2175979-35-6

• Formula:
• C21H28N4O3

• InChI:
• InChI=1S/C21H28N4O3/c26-20-2-1-19(18-3-9-22-10-4-18)23-25(20)15-17-5-11-24(12-6-17)16-21(27)7-13-28-14-8-21/h1-4,9-10,17,27H,5-8,11-16H2

• InChIKey:
• SDMWONCETJBRSE-UHFFFAOYSA-N

• 2-({1-[(4-Hydroxyoxan-4-yl)methyl]piperidin-4-yl}methyl)-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C21H28N4O3 and its molecular weight is 384.48. The purity is usually 95%.

N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)-3-phenylbenzo[c]isoxazole-5-carboxamide

In Stock

• CAS RN:
• 2188279-35-6

• Formula:
• C20H16N4O3

• InChI:
• InChI=1S/C20H16N4O3/c25-19(21-10-12-24-11-4-9-22-20(24)26)15-7-8-17-16(13-15)18(27-23-17)14-5-2-1-3-6-14/h1-9,11,13H,10,12H2,(H,21,25)

• InChIKey:
• FIGUOSZMKAVMSH-UHFFFAOYSA-N

• N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)-3-phenylbenzo[c]isoxazole-5-carboxamide is a useful research compound. Its molecular formula is C20H16N4O3 and its molecular weight is 360.373. The purity is usually 95%.

2-(Aminomethyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid;dihydrochloride

In Stock

• CAS RN:
• 2361679-35-6

• Formula:
• C9H11Cl2N3O2

• InChI:
• InChI=1S/C9H9N3O2.2ClH/c10-3-7-2-5-1-6(9(13)14)4-11-8(5)12-7;;/h1-2,4H,3,10H2,(H,11,12)(H,13,14);2*1H

• InChIKey:
• RXFUKTCROAFHOV-UHFFFAOYSA-N

• 2-(Aminomethyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid;dihydrochloride is a useful research compound. Its molecular formula is C9H11Cl2N3O2 and its molecular weight is 264.11. The purity is usually 95%.

lithium(1+) ion 4-tert-butylpyridine-3-sulfinate

In Stock

• CAS RN:
• 2219379-35-6

• Formula:
• C9H12LiNO2S

• InChI:
• InChI=1S/C9H13NO2S.Li/c1-9(2,3)7-4-5-10-6-8(7)13(11)12;/h4-6H,1-3H3,(H,11,12);/q;+1/p-1

• InChIKey:
• LBTLQMIIMGMNMV-UHFFFAOYSA-M

• Lithium(1+) ion 4-tert-butylpyridine-3-sulfinate is a useful research compound. Its molecular formula is C9H12LiNO2S and its molecular weight is 205.2 g/mol. The purity is usually 95%.